Cas no 1040674-58-5 (2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide)

• Product Name: 2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide
• CAS No: 1040674-58-5
• MF: C₂₂H₂₀N₄O₂S
• MW: 404.484803199768
• CID: 5390652
• Update Time: 2025-06-11

2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl-N-(2-methylphenyl)acetamide
• 2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide

• Inchi： 1S/C22H20N4O2S/c1-15-7-3-5-9-17(15)24-21(27)14-29-22-19-13-18(25-26(19)12-11-23-22)16-8-4-6-10-20(16)28-2/h3-13H,14H2,1-2H3,(H,24,27)
• InChI Key： MMELQCATMZXNPS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CSC1=NC=CN2N=C(C3=CC=CC=C3OC)C=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 1040674-58-5 and Product Name: 2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide

The compound with the CAS number 1040674-58-5 and the product name 2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their diverse biological activities. The pyrazolo[1,5-a]pyrazine core, a prominent feature in this compound, is known for its role in various bioactive molecules. This scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a sulfanyl group at the 4-position of the pyrazole ring enhances the molecule's interactiveness with biological targets, making it an attractive candidate for medicinal chemistry.

The acetamide moiety in the product name further contributes to the compound's pharmacological profile. Acetamides are well-documented for their role as pharmacophores in numerous drugs, exhibiting properties such as solubility enhancement and improved metabolic stability. The combination of these features suggests that this compound may exhibit a broad spectrum of biological activities, which could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of structurally diverse molecules in overcoming drug resistance and improving treatment efficacy. The compound in question exhibits a unique combination of structural elements that could potentially contribute to its bioactivity. For instance, the presence of both methoxyphenyl and methylphenyl groups introduces variability in electronic distribution and hydrogen bonding potential, which may influence its interaction with biological targets.

One of the most compelling aspects of this compound is its potential application in addressing complex diseases. Current research indicates that molecules with similar structural motifs have shown promise in treating conditions such as cancer and neurodegenerative disorders. The pyrazolo[1,5-a]pyrazine scaffold, in particular, has been implicated in inhibiting key enzymes involved in disease pathways. This suggests that further exploration of derivatives like this one could yield novel therapeutic agents.

The synthesis and characterization of this compound have been driven by advancements in synthetic methodologies that allow for the efficient construction of complex heterocyclic systems. Techniques such as multi-component reactions and transition metal-catalyzed processes have enabled chemists to access novel molecular architectures with ease. These advancements are crucial for expanding the chemical toolbox available to medicinal chemists.

In addition to its structural complexity, this compound also exhibits interesting physicochemical properties. The presence of polar functional groups such as the acetamide and sulfanyl moieties enhances its solubility in both polar and non-polar solvents, making it amenable to various formulation strategies. This property is particularly important for drug development, as it ensures better bioavailability and delivery to target sites.

The potential applications of this compound extend beyond traditional therapeutic areas. Researchers are increasingly exploring its use in diagnostic imaging and targeted drug delivery systems. The unique structural features of this molecule make it an excellent candidate for developing probes that can interact specifically with disease markers or cellular components.

As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can modulate these processes effectively. The compound with CAS no. 1040674-58-5 is a testament to the power of modern synthetic chemistry in creating innovative therapeutic agents. Its complex structure and diverse functional groups position it as a valuable asset in ongoing drug discovery efforts.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing its full potential. As new data emerges from preclinical studies, we can expect to see further refinements in its design and application.

In conclusion, the compound with CAS no. 1040674-58-5 and product name 2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide represents a significant contribution to the field of pharmaceutical chemistry. Its intricate structure, combined with its promising biological activities, makes it a compelling candidate for further investigation. As research progresses, we can anticipate exciting developments that will expand our understanding of its therapeutic potential.